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Compound of Interest

Compound Name: 4-Ethyl-2-methoxyphenol-d3

Cat. No.: B15136324

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and
methodologies related to a representative batch of 4-Ethyl-2-methoxyphenol-d3. This
document is intended to serve as a detailed reference for the quality, purity, and identity of this
stable isotope-labeled compound, crucial for its application in research and development.

Product Information

Parameter Specification

Product Name 4-Ethyl-2-methoxyphenol-d3

Synonym(s) 4-Ethylguaiacol-d3, 2-Methoxy-4-ethylphenol-d3

P Not available for deuterated form. (2785-89-9 for
non-deuterated)

Molecular Formula CoHsD302

Molecular Weight 155.21 g/mol

Lot Number XXXX-YYYY

Date of Analysis 2025-10-24

Retest Date 2028-10-24
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Analytical Data

hvsical and Chemical :

Test Specification Result
Clear, colorless to pale yellow
Appearance o Conforms
liquid
- Soluble in Methanol,
Solubility Conforms

Chloroform

Purity and Identity

Test Method Specification Result
Gas Chromatography-

Purity (by GC-FID) Flame lonization >98.0% 99.5%
Detection
Nuclear Magnetic

Identity (by *H NMR) Resonance Conforms to structure Conforms
Spectroscopy

Identity (by MS) Mass Spectrometry Conforms to structure Conforms

) ) > 98% Deuterium
Isotopic Purity Mass Spectrometry 99.2%

Incorporation

Experimental Protocols

Gas Chromatography-Flame lonization Detection (GC-

FID) for Purity Assessment

Purpose: To determine the chemical purity of 4-Ethyl-2-methoxyphenol-d3.

Instrumentation:

o Gas Chromatograph equipped with a Flame lonization Detector (FID).

e Capillary Column: DB-5ms (30 m x 0.25 mm ID, 0.25 um film thickness) or equivalent.
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Procedure:

o Sample Preparation: A solution of 4-Ethyl-2-methoxyphenol-d3 is prepared in methanol at
a concentration of approximately 1 mg/mL.

e GC Conditions:
o Injector Temperature: 250°C
o Detector Temperature: 300°C
o Oven Temperature Program:
» [nitial temperature: 80°C, hold for 2 minutes.
» Ramp: 10°C/minute to 280°C.
» Hold at 280°C for 5 minutes.
o Carrier Gas: Helium, constant flow of 1.0 mL/min.
o Injection Volume: 1 pL.
o Split Ratio: 50:1.

o Data Analysis: The purity is calculated based on the area percentage of the main peak
relative to the total peak area in the chromatogram.

Nuclear Magnetic Resonance (*H NMR) Spectroscopy for
Identity Confirmation

Purpose: To confirm the chemical structure of 4-Ethyl-2-methoxyphenol-d3. The absence of a
signal for the methoxy protons confirms deuterium incorporation.

Instrumentation:

¢ NMR Spectrometer (e.g., 400 MHz or higher).
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Procedure:

o Sample Preparation: Approximately 5-10 mg of the sample is dissolved in 0.7 mL of a
suitable deuterated solvent (e.g., Chloroform-d, CDCIs).

e Acquisition Parameters:

Solvent: CDCl3

[¢]

o

Temperature: 25°C

Number of Scans: 16

[e]

o

Relaxation Delay: 1.0 s

[¢]

Pulse Width: Observe pulse calibrated for a 90° flip angle.

o Data Analysis: The resulting spectrum is analyzed for chemical shifts, multiplicities, and
integration values of the aromatic and ethyl group protons, which should be consistent with
the structure of 4-Ethyl-2-methoxyphenol. The methoxy signal at approximately 3.9 ppm
should be significantly reduced or absent, confirming deuteration at this position.

Mass Spectrometry (MS) for Identity and Isotopic Purity

Purpose: To confirm the molecular weight and determine the isotopic purity of 4-Ethyl-2-
methoxyphenol-d3.

Instrumentation:

e Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

Procedure:

e GC-MS Conditions: The same GC conditions as the purity analysis (Section 3.1) are used.
e MS Parameters:

o lonization Mode: Electron lonization (El) at 70 eV.
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o Mass Range: m/z 40-200.
o Scan Rate: 2 scans/second.
o Data Analysis:

o ldentity: The mass spectrum is examined for the molecular ion peak (M*) at m/z 155,
corresponding to CoHoD30O2. The fragmentation pattern is compared to that of the non-
deuterated standard (m/z 152).

o Isotopic Purity: The relative intensities of the molecular ion peaks for the deuterated (m/z
155) and non-deuterated (m/z 152) species are used to calculate the percentage of

deuterium incorporation.

Visualizations
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Sample Receipt and Login
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Quality Assurance Approval

Product‘ 'Release

Certificate of Analysis Generation

Click to download full resolution via product page
Caption: Workflow for the generation of a Certificate of Analysis.

Disclaimer: This document is a representative technical guide and not a certificate of analysis
for a specific manufactured lot. The data and protocols are provided for informational purposes
for researchers, scientists, and drug development professionals.

« To cite this document: BenchChem. [Certificate of Analysis: 4-Ethyl-2-methoxyphenol-d3].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15136324#4-ethyl-2-methoxyphenol-d3-certificate-of-
analysis]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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